6-Amino-5-nitropyridine-2(1H)-thione
Overview
Description
“6-Amino-5-nitropyridine-2-carbonitrile” is a useful research chemical . It’s used for a variety of research applications . “6-Amino-5-nitropyridine-2-carboxylic acid” is another compound that is used for experimental and research purposes .
Molecular Structure Analysis
The molecular formula of “6-Amino-5-nitropyridine-2-carbonitrile” is C6H4N4O2 . For “6-Amino-5-nitropyridine-2-carboxylic acid”, the molecular formula is C6H5N3O4 .Physical and Chemical Properties Analysis
The molecular weight of “6-Amino-5-nitropyridine-2-carbonitrile” is 164.12 g/mol . The molecular weight of “6-Amino-5-nitropyridine-2-carboxylic acid” is 183.12 .Scientific Research Applications
Synthesis and Chemical Reactions
6-Amino-5-nitropyridine-2(1H)-thione and its derivatives are involved in various synthesis processes. One study describes the reaction of 6-Amino-4-hydroxy-1-methylpyrimidine-2(1H)-thione with hydrazine, indicating a preliminary reductive sequence, which is significant in chemical synthesis (Dickinson & Jacobsen, 1975). Additionally, the synthesis of 6-substituted 3-cyano-5-nitropyridine-2(1H)-thiones has been reported, highlighting its role in forming other complex molecules (Chunikhin, Rodinovskaya, & Shestopalov, 2003).
Crystal Engineering and Noncentrosymmetric Structures
This compound is used in crystal engineering to design noncentrosymmetric structures. These structures are based on specific motifs and are stabilized through molecular interactions like hydrogen bonds (Fur et al., 1996). Such applications are crucial in material science for designing new materials with specific optical or electronic properties.
NMR Studies and Chemical Characterization
The compound has been a subject of nuclear magnetic resonance (NMR) studies. For instance, 1H and 13C NMR spectra of substituted nitropyridines, including variations of this compound, provide insights into their molecular structure and electronic properties (Nudelman & Cerdeira, 1986).
Use in Peptide Synthesis
A unique application of 2,2′-dithiobis(5-nitropyridine), related to this compound, has been reported in the activation of the thiol function of cysteine in peptides. This process is critical for the synthesis of heterodimeric peptides, which have potential applications in biochemistry and drug design (Rabanal, DeGrado, & Dutton, 1996).
Potential Anticancer Applications
Research into derivatives of this compound has explored their potential as anticancer agents. For example, the synthesis of pyrido[4,3-b][1,4]oxazines and pyrido[4,3-b][1,4]thiazines from related compounds has been investigated for their effects on cell proliferation and survival in cancer models (Temple et al., 1983).
Artificial DNA and Genetic Studies
The compound has been implicated in studies related to artificially expanded genetic information systems (AEGIS), where its derivatives play a role in implementing specific hydrogen-bonding patterns in synthetic biology (Matsuura et al., 2016). This research is significant for advancements in genetic engineering and molecular biology.
Properties
IUPAC Name |
6-amino-5-nitro-1H-pyridine-2-thione | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5N3O2S/c6-5-3(8(9)10)1-2-4(11)7-5/h1-2H,(H3,6,7,11) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWDLHGAHZJSHDY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=S)NC(=C1[N+](=O)[O-])N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5N3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
171.18 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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